Cas no 2228966-73-0 (methyl 2-hydroxy-3-3-(propan-2-yl)phenylpropanoate)

• Product Name: methyl 2-hydroxy-3-3-(propan-2-yl)phenylpropanoate
• CAS No: 2228966-73-0
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 5862473
• PubChem ID: 165698414
• Update Time: 2025-06-15

methyl 2-hydroxy-3-3-(propan-2-yl)phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3-3-(propan-2-yl)phenylpropanoate
• 2228966-73-0
• EN300-1756260
• methyl 2-hydroxy-3-[3-(propan-2-yl)phenyl]propanoate

• Inchi： 1S/C13H18O3/c1-9(2)11-6-4-5-10(7-11)8-12(14)13(15)16-3/h4-7,9,12,14H,8H2,1-3H3
• InChI Key： KQJUEKLOMVVCJC-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)CC1=CC=CC(=C1)C(C)C

Computed Properties

• Exact Mass: 222.125594432g/mol
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 2-hydroxy-3-3-(propan-2-yl)phenylpropanoate

Introduction to Methyl 2-Hydroxy-3-3-(propan-2-yl)phenylpropanoate (CAS No. 2228966-73-0)

Methyl 2-hydroxy-3-3-(propan-2-yl)phenylpropanoate, identified by its CAS number 2228966-73-0, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, featuring a unique structural arrangement of hydroxyl and ester functional groups, has garnered attention for its potential applications in various biochemical pathways and drug development processes.

The molecular structure of methyl 2-hydroxy-3-3-(propan-2-yl)phenylpropanoate consists of a phenyl ring substituted with a propyl group at the third position and an ester linkage at the second position. This configuration imparts specific chemical properties that make it a valuable candidate for further investigation in synthetic chemistry and pharmacology. The presence of both hydroxyl and ester groups suggests that this compound may exhibit both solubility in polar solvents and reactivity in various biochemical transformations.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, oxidative stress, and metabolic disorders. The structural features of methyl 2-hydroxy-3-3-(propan-2-yl)phenylpropanoate make it a promising candidate for such applications. For instance, the hydroxyl group can participate in hydrogen bonding interactions, which are crucial for the binding affinity of many bioactive molecules to their target receptors.

One of the most compelling aspects of this compound is its potential role in drug design. The ester group can be hydrolyzed under certain conditions, allowing for the release of active pharmaceutical ingredients (APIs) in a controlled manner. This property is particularly useful in the development of prodrugs, where the inactive precursor molecule is converted into an active drug upon administration. Additionally, the propyl substitution on the phenyl ring may enhance the lipophilicity of the compound, improving its absorption and distribution within biological systems.

Recent studies have explored the pharmacological properties of structurally similar compounds, providing insights into the potential effects of methyl 2-hydroxy-3-3-(propan-2-yl)phenylpropanoate. For example, researchers have investigated analogs with similar hydroxyl and ester functionalities, demonstrating their ability to inhibit certain enzymes involved in inflammatory responses. These findings suggest that methyl 2-hydroxy-3-3-(propan-2-yl)phenylpropanoate may exhibit comparable inhibitory effects, making it a valuable tool for therapeutic intervention.

The synthesis of methyl 2-hydroxy-3-3-(propan-2-yl)phenylpropanoate presents an interesting challenge due to its complex structural features. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to achieve high yields and purity. These techniques not only enhance the efficiency of production but also allow for modifications to the molecular structure to optimize biological activity.

In conclusion, methyl 2-hydroxy-3-3-(propan-2-yl)phenylpropanoate (CAS No. 2228966-73-0) represents a significant advancement in chemical and pharmaceutical research. Its unique structural features and potential biological activities make it a compelling candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative therapeutic strategies.